Cas no 659737-93-6 (9H-Xanthen-9-one, 1,3,6-trihydroxy-8-methoxy-)

9H-Xanthen-9-one, 1,3,6-trihydroxy-8-methoxy- structure
659737-93-6 structure
Product Name:9H-Xanthen-9-one, 1,3,6-trihydroxy-8-methoxy-
CAS No:659737-93-6
MF:C14H10O6
MW:274.225604534149
CID:1697628
PubChem ID:71375282
Update Time:2025-04-21

9H-Xanthen-9-one, 1,3,6-trihydroxy-8-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one, 1,3,6-trihydroxy-8-methoxy-
    • 1,3,6-trihydroxy-8-methoxyxanthen-9-one
    • DTXSID70798028
    • 1,3,6-TRIHYDROXY-8-METHOXY-9H-XANTHEN-9-ONE
    • 659737-93-6
    • 1,3,6-trihydroxy-8-methoxyxanthone
    • Inchi: 1S/C14H10O6/c1-19-9-3-7(16)5-11-13(9)14(18)12-8(17)2-6(15)4-10(12)20-11/h2-5,15-17H,1H3
    • InChI Key: FTDPMUIYQFTFJU-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=C(C=2C(C2C(=CC(=CC1=2)O)OC)=O)O)O

Computed Properties

  • Exact Mass: 274.0477
  • Monoisotopic Mass: 274.04773803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • PSA: 96.22
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